Cas no 2137684-48-9 (2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid)

• Product Name: 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid
• CAS No: 2137684-48-9
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 6206422
• PubChem ID: 165833650
• Update Time: 2025-10-29

2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid
• EN300-1116751
• 2-[hydroxy(1H-pyrazol-4-yl)methyl]furan-3-carboxylic acid
• 2137684-48-9

• Inchi： 1S/C9H8N2O4/c12-7(5-3-10-11-4-5)8-6(9(13)14)1-2-15-8/h1-4,7,12H,(H,10,11)(H,13,14)
• InChI Key： RQSJONPXTMBPKQ-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid

Introduction to 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid (CAS No. 2137684-48-9)

2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid, identified by the CAS number 2137684-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic derivatives characterized by its pyrazole and furan moieties, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates both hydroxyl and carboxylic acid functional groups, making it a versatile scaffold for further chemical modifications and biological evaluations.

The pyrazole moiety, specifically at the 4-position, is a key pharmacophore in many bioactive molecules. Pyrazole derivatives are known for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. The presence of the furan ring further enhances the molecular complexity and potential interactions with biological targets. The hydroxymethyl group at the 3-position of the furan ring introduces an additional layer of reactivity, enabling conjugation with other biomolecules or further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The combination of the 1H-pyrazol-4-yl and methylfuran-3-carboxylic acid groups in this molecule suggests potential applications in modulating enzyme activity and receptor binding. For instance, studies have shown that pyrazole-based compounds can interact with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The carboxylic acid group provides a site for salt formation, improving solubility and pharmacokinetic properties, which are critical factors in drug development.

In the context of contemporary research, 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid has been explored for its potential in developing novel therapeutic agents. Researchers have been particularly interested in its ability to inhibit inflammatory pathways by modulating cytokine production and immune cell responses. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity. This feature makes the compound a promising candidate for designing selective inhibitors.

The furan ring is another critical component that contributes to the biological activity of this molecule. Furan derivatives have been reported to exhibit antimicrobial and antioxidant properties, suggesting that 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid may possess similar beneficial effects. Additionally, the structural flexibility offered by the furan ring allows for conformational changes that can enhance binding affinity to target proteins. This adaptability is often exploited in drug design to optimize pharmacological properties.

From a synthetic chemistry perspective, 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including functional group interconversions and protection-deprotection strategies. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole-furan core efficiently. These techniques not only improve yield but also enable access to a library of derivatives for structure-activity relationship (SAR) studies.

The pharmacological evaluation of 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid has revealed several promising leads. In vitro assays have demonstrated its potential as an inhibitor of enzymes involved in cancer progression, such as tyrosine kinases and cyclin-dependent kinases (CDKs). Furthermore, preclinical studies suggest that this compound may exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and modulating neurotransmitter release. These findings underscore the therapeutic potential of this molecule in addressing neurological disorders.

The development of novel drug candidates often requires optimization of physicochemical properties to ensure oral bioavailability and metabolic stability. The carboxylic acid group in 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid can be esterified or amidated to enhance solubility and reduce susceptibility to enzymatic degradation. Such modifications are commonly employed in drug design to improve pharmacokinetic profiles without compromising biological activity.

Recent publications have also highlighted the role of 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid in combinatorial therapy approaches. By co-administering this compound with other drugs targeting different signaling pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes. This strategy is particularly relevant in oncology, where combination therapies have shown improved efficacy compared to single-agent treatments.

The future prospects of 2-hydroxy(1H-pyrazol-4-yl)methylfuran-3-carboxylic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced properties. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into clinical reality.

In conclusion,2-hydroxy(1H-pyrazol-4-ylmethylfuran)-3-carboxylic acid (CAS No 2137684489) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its multifunctional nature makes it a valuable scaffold for developing novel therapeutic agents with applications ranging from cancer treatment to neuroprotection. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise as a foundation for future medical breakthroughs.